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The table below compiles the key selectivity data for Pelecopan (BCX-9930) from published research.

Reported

Assay Description Target/Enzyme Ic Key Finding
50
Proteolytic activity Complement Factor D (purified 14.3 nM Primary target; highly potent
assay [1] human) inhibition
Proteolytic activity Complement Factor D 28.1 nM Confirms activity in a more
against C3b-bound complex, physiologically
factor B [1] relevant system
AP-mediated Alternative Pathway (AP) of 29.5nM Demonstrates functional
hemolysis (rabbit Complement inhibition of the complement
erythrocytes) [1] system in cells
C3 fragment deposition  Complement C3 39.3 nM Shows prevention of key
(PNH erythrocytes) [1] biomarker deposition in a
disease model

Selectivity Panel [2] Serine Proteases for

Selectivity Screening
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L Reported o
Assay Description Target/Enzyme IC Key Finding
50
Thrombin, Activated Protein C, >28 uM Demonstrates high selectivity
Tissue plasminogen activator, (>1000-fold vs. primary
Trypsin target)
Activated Factor X (FXa), >50 uM Confirms high selectivity
Activated Factor XII (FXIla) against key coagulation

factors

Important Development Status Note

Pelecopan is no longer in active clinical development for its primary indications, including paroxysmal
nocturnal hemoglobinuria (PNH) and IgA nephropathy [3] [4]. Therefore, the available data is limited to
earlier research phases, and updated or comprehensive troubleshooting guides from later-stage trials are not

available.

Experimental Context

For a complete understanding, here is the key experimental context related to the data in the table:

¢ Mechanism of Action: Pelecopan is a potent, selective, and orally active inhibitor of complement
factor D (CFD) [1] [2]. CFD is a serine protease that is crucial for the activation and amplification of
the alternative pathway (AP) of the complement system. By inhibiting factor D, Pelecopan prevents
the cleavage of factor B and the formation of the C3 convertase (C3bBb), thereby suppressing AP
activity [1].

¢ In Vitro Functional Assays: The effectiveness of Pelecopan was confirmed in cell-based models of
PNH. It prevented the accumulation of C3 fragments on PNH red blood cells and protected them from
AP-mediated hemolysis [1].

¢ In Vivo Evidence: In a study using rhesus monkeys, oral administration of Pelecopan (at doses of
100 and 200 mg, twice daily) completely suppressed the alternative pathway activity in serum [2].

Experimental Workflow for Assessing Selectivity
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The following diagram outlines a general experimental workflow for determining the selectivity and

functional activity of a compound like Pelecopan.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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